Cas no 736971-00-9 (2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid)
736971-00-9 structure
Product Name:2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid
CAS No:736971-00-9
MF:C12H12N2O2S
MW:248.300881385803
CID:2121687
PubChem ID:58958545
Update Time:2025-04-21
2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid
- 736971-00-9
- SCHEMBL4926839
- AKOS017565413
- DB-302597
-
- Inchi: 1S/C12H12N2O2S/c1-7-4-3-5-8(2)10(7)14-12-13-9(6-17-12)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
- InChI Key: KKISXDLDKQNJHO-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)N=C1NC1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 248.06194880Da
- Monoisotopic Mass: 248.06194880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 90.5Ų
2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
736971-00-9 (2-[(2,6-dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid) Related Products
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